Cas no 6948-02-3 (1-(3-bromophenyl)ethyl Acetate)

• Product Name: 1-(3-bromophenyl)ethyl Acetate
• CAS No: 6948-02-3
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 1737554
• PubChem ID: 244763
• Update Time: 2025-04-21

1-(3-bromophenyl)ethyl Acetate Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)ethyl Acetate
• NSC55891
• 1-&lt
• 3-Brom-phenyl&gt
• -aethyl-acetat
• AC1L6EF1
• (+/-)-1-(3-bromophenyl)ethyl acetate
• Essigsaeure-1-(o-brom-phenyl)-aethylester
• AR-1B1346
• CTK5D0094
• AC1Q25T7
• 3-Brom-1-&lt
• 1-acetoxy-ethyl&gt
• -benzol
• 1-(3-Brom-phenyl)-aethyl-acetat
• 1-(3-bromophenyl)ethyl ethanoate
• KST-1A9761
• NSC55891; 1-< 3-Brom-phenyl> -aethyl-acetat; AC1L6EF1; (+/-)-1-(3-bromophenyl)ethyl acetate; Essigsaeure-1-(o-brom-phenyl)-aethylester; AR-1B1346; CTK5D0094; AC1Q25T7; 3-Brom-1-< 1-acetoxy-ethyl> -benzol; 1-(3-Brom-phenyl)-aethyl-acetat; 1-(3-bromophenyl)ethyl ethanoate; KST-1A9761;
• DTXSID70288454
• acetic acid 1-(3-bromophenyl)ethyl ester
• A801354
• 3-Bromo-.alpha.-methylbenzyl alcohol, acetate
• 6948-02-3
• NSC-55891
• KOVFPCQHFMIZJO-UHFFFAOYSA-N

• Inchi： 1S/C10H11BrO2/c1-7(13-8(2)12)9-4-3-5-10(11)6-9/h3-7H,1-2H3
• InChI Key： KOVFPCQHFMIZJO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)OC(C)=O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 3.07320